Cas no 1111557-43-7 (N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide)
N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
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- 1111557-43-7
- AKOS034038756
- EN300-26685886
- Z280836832
- N-(1-cyanocycloheptyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
- N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide
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- Inchi: 1S/C13H19N5OS/c1-10-15-12(18-17-10)20-8-11(19)16-13(9-14)6-4-2-3-5-7-13/h2-8H2,1H3,(H,16,19)(H,15,17,18)
- InChI Key: QTDPEHFAGQBVHL-UHFFFAOYSA-N
- SMILES: S(C1=NNC(C)=N1)CC(NC1(C#N)CCCCCC1)=O
Computed Properties
- Exact Mass: 293.13103142g/mol
- Monoisotopic Mass: 293.13103142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 120Ų
N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26685886-0.05g |
N-(1-cyanocycloheptyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
1111557-43-7 | 0.05g |
$212.0 | 2023-05-30 | ||
| Enamine | EN300-26685855-0.05g |
N-(1-cyanocycloheptyl)-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
1111557-43-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide
Recent Advances in the Study of N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 1111557-43-7)
The compound N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 1111557-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and cyanocycloheptyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.
One of the key areas of investigation has been the compound's interaction with specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have demonstrated that N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a novel anti-inflammatory agent, with a mechanism distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify the compound in biological matrices. These studies have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further drug development.
In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. Preclinical studies have shown that N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial function has been identified as a possible mechanism underlying its anticancer effects.
Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as optimal dosing regimens, potential toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, N-(1-cyanocycloheptyl)-2-(5-methyl-1H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 1111557-43-7) represents a promising candidate for therapeutic development in inflammation and oncology. Continued research into its molecular mechanisms and clinical potential will be crucial for realizing its full therapeutic benefits.
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